Cas no 1260518-73-7 ((4,6-Dimethoxypyrimidin-5-yl)boronic acid)

• Product Name: (4,6-Dimethoxypyrimidin-5-yl)boronic acid
• CAS No: 1260518-73-7
• MF: C₆H₉BN₂O₄
• MW: 183.957661390305
• CID: 6627358
• PubChem ID: 57363801
• Update Time: 2025-11-02

(4,6-Dimethoxypyrimidin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(4,6-dimethoxy-5-pyrimidinyl)-
• (4,6-Dimethoxypyrimidin-5-yl)boronic acid
• 1260518-73-7
• CS-0254891

• Inchi： 1S/C6H9BN2O4/c1-12-5-4(7(10)11)6(13-2)9-3-8-5/h3,10-11H,1-2H3
• InChI Key： XSPTURBJHOFNDN-UHFFFAOYSA-N
• SMILES： B(C1=C(OC)N=CN=C1OC)(O)O

Computed Properties

• Exact Mass: 184.0655369g/mol
• Monoisotopic Mass: 184.0655369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 428.1±55.0 °C(Predicted)
• pka: 5.28±0.58(Predicted)

Additional information on (4,6-Dimethoxypyrimidin-5-yl)boronic acid

Introduction to (4,6-Dimethoxypyrimidin-5-yl)boronic Acid (CAS No. 1260518-73-7)

(4,6-Dimethoxypyrimidin-5-yl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. This compound, identified by the CAS number 1260518-73-7, plays a crucial role in synthetic chemistry, particularly in the development of novel drug candidates and agrochemicals. The unique structural properties of this boronic acid derivative make it an invaluable tool for cross-coupling reactions, which are fundamental to the synthesis of complex organic molecules.

The boronic acid functional group in (4,6-Dimethoxypyrimidin-5-yl)boronic acid imparts reactivity that is highly beneficial for Suzuki-Miyaura cross-coupling reactions. These reactions are widely employed in the pharmaceutical industry to construct biaryl systems, which are prevalent in many active pharmaceutical ingredients (APIs). The presence of both methoxy groups at the 4 and 6 positions of the pyrimidine ring enhances the stability and reactivity of the boronic acid moiety, making it an ideal candidate for such transformations.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in drug design. Pyrimidines are heterocyclic aromatic compounds that form the backbone of several key biological molecules, including nucleic acids and enzymes. The incorporation of (4,6-Dimethoxypyrimidin-5-yl)boronic acid into drug candidates has led to the discovery of novel therapeutic agents with improved pharmacological properties. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases.

In addition to its pharmaceutical applications, (4,6-Dimethoxypyrimidin-5-yl)boronic acid has found utility in agrochemical research. The ability to efficiently modify pyrimidine-based structures through cross-coupling reactions has enabled the synthesis of new pesticides and herbicides with enhanced efficacy and reduced environmental impact. Researchers have leveraged this compound to develop compounds that target specific enzymatic pathways in pests, thereby improving crop protection strategies.

The synthetic methodologies involving (4,6-Dimethoxypyrimidin-5-yl)boronic acid have been refined over the years, leading to more efficient and scalable processes. Recent studies have focused on optimizing reaction conditions to minimize side products and maximize yields. For example, the use of palladium catalysts in conjunction with this boronic acid derivative has been shown to improve reaction efficiency significantly. Such advancements have not only accelerated the discovery process but also reduced costs associated with drug development.

Another area where (4,6-Dimethoxypyrimidin-5-yl)boronic acid has made a notable impact is in materials science. Boron-containing compounds are increasingly being explored for their potential applications in electronic devices and nanotechnology. The unique electronic properties of this boronic acid derivative make it a promising candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic materials. Research is ongoing to harness its potential in developing next-generation technologies.

The safety and handling of (4,6-Dimethoxypyrimidin-5-yl)boronic acid are also important considerations. While it is not classified as a hazardous material under standard regulatory guidelines, proper precautions should be taken when handling this compound to ensure safe laboratory practices. Storage conditions should be maintained at controlled temperatures to prevent degradation, and appropriate personal protective equipment (PPE) should be used during experiments.

In conclusion, (4,6-Dimethoxypyrimidin-5-yl)boronic acid is a multifaceted compound with broad applications across various fields of chemistry and biology. Its role in facilitating cross-coupling reactions has made it an indispensable tool for synthetic chemists, while its potential in drug discovery and materials science continues to be explored. As research progresses, we can expect further innovations leveraging this versatile boronic acid derivative.